Aluminum silicate, monohydrate

Specification

• CAS No.: 13132-95-1
• Molecular Formula: Al4H2O13Si3-12
• Molecular Weight: 402.184
• Standard InChI: InChI=1S/4Al.3O4Si.H2O/c;;;;3*1-5(2,3)4;/h;;;;;;;1H2/q;;;;3*-4
• Standard InChI Key: SYUGWAUEOGXORX-UHFFFAOYSA-N
• SMILES: O.[O-][Si]([O-])([O-])[O-].[O-][Si]([O-])([O-])[O-].[O-][Si]([O-])([O-])[O-].[Al].[Al].[Al].[Al]

Introduction

Chemical and Physical Properties

Physical Characteristics

Aluminum silicate compounds exhibit various physical properties depending on their specific structure and hydration state. The hardness of aluminum silicate on the Mohs scale ranges from 1-2, making it relatively soft compared to many other minerals. The density typically falls between 2.8 to 2.9 g/cm³, and it has a refractive index of approximately 1.56.

For the monohydrate and other hydrated forms, the presence of water molecules in the crystal structure influences properties such as thermal stability, with dehydration occurring at specific temperature ranges. The general appearance of aluminum silicate compounds ranges from white to off-white powders, with variations in particle size influencing their application characteristics.

Chemical Properties and Behavior

Table 1: Key Chemical Properties of Aluminum Silicate Compounds

Property	Value/Description	Reference
CAS Number	12141-46-7 (general)
EC Number	235-253-8
Molecular Formula	Al₂SiO₅ (anhydrous)
Molecular Weight	Variable based on hydration	-
Solubility	Generally low in water, affected by pH
pH Stability	More soluble at extreme pH
Reactivity	Forms complex with silicic acid

Spectroscopic and Analytical Identification

The identification of aluminum silicate compounds, including the monohydrate form, typically involves techniques such as X-ray diffraction (XRD), infrared spectroscopy, and elemental analysis. Scanning Electron Microscopy (SEM) coupled with Energy Dispersive X-ray Spectroscopy (EDS) has been used to analyze the morphology and elemental composition of aluminum silicate precipitates.

Analytical studies have shown that the stoichiometric ratio in aluminum silicate precipitates is approximately 1 Al:2 Si, with varying ratios of counter ions such as sodium or calcium depending on solution conditions. This provides important insights into the structural arrangement of these compounds.

Industrial Applications and Utilization

Manufacturing and Material Applications

Aluminum silicate finds wide application across numerous industries due to its versatile properties. In manufacturing, it serves as a key component in:

• Ceramics and glass production

• Dental cements

• Manufacture of semiprecious stones and enamels

• Paint fillers and thickeners

• Washing compounds and detergents

The fibrous forms of aluminum silicate, also known as aluminosilicate fibers, demonstrate excellent temperature resistance, with heat tolerance increasing proportionally with alumina content. These materials are commercially available in various forms including loose wool, blanket, felt, paper, or boards, making them suitable for diverse industrial applications requiring thermal insulation.

Research Findings on Formation and Behavior

Precipitation Mechanisms and Inhibition

Recent research has provided valuable insights into the formation and precipitation of aluminum silicate compounds in aqueous systems. Studies have found that aluminum silicate precipitation occurs through the interaction of Al(OH)₄⁻ with silicic acid, forming an anionic aluminosilicate compound. This process is distinct from simple adsorption of silica onto precipitated aluminum hydroxide, as evidenced by experimental results showing lower precipitation in silica-free solutions containing aluminum ions.

The precipitation behavior is significantly influenced by pH, with experiments demonstrating that aluminum silicate becomes less soluble at higher pH levels, contrary to the common belief that it would be more soluble. This observation is attributed to the increased concentration of Al(OH)₄⁻ at higher pH, which, in the presence of excess silica, results in higher concentrations of anionic aluminum silicate compounds.

Interaction with Other Ions

Table 2: Effects of Various Ions on Aluminum Silicate Formation

Ion	Effect on Aluminum Silicate Formation
Na⁺	Acts as counter-ion with Al:Na ratio of 4-5:1
Ca²⁺	Forms calcium aluminum silicate with Al:Ca ratio of 1.5:1
Ca²⁺	Catalyzes polymerization of silanol bonds
Al³⁺	Below 0.05 ppm, unlikely to form precipitates at 85% recovery
SO₄²⁻	Influences precipitation behavior in presence of calcium

The presence of divalent cations, particularly calcium, significantly alters the behavior of aluminum silicate compounds. When calcium is present, a calcium aluminum silicate forms preferentially, resulting in shorter polymer chain lengths as indicated by an Al:Ca ratio of only 1.5, compared to an Al:Na ratio of 4-5 in the absence of calcium.

Calcium also acts as a catalyst for the polymerization of silanol bonds of aluminosilicates with the silanol bonds of silica monomers and oligomers. This catalytic effect is attributed to the neutralization of anionic repulsion charges, which allows the necessary interaction between anionically charged aluminosilicates and deprotonated silica species.

Antiscalant Studies and Control Strategies

Research on controlling aluminum silicate formation in membrane systems has yielded important findings for water treatment applications. Studies have shown that certain antiscalants can effectively inhibit aluminum silicate precipitation, but their effectiveness varies significantly depending on solution conditions.

Experimental results indicate that aluminum silicate is unlikely to precipitate in reverse osmosis systems operating at 85% recovery and neutral pH when the feed water Al³⁺ concentration is below the minimum detection limit (MDL) of 0.05 ppm. This finding has important implications for plant operators in interpreting membrane autopsy reports that conclude the presence of aluminum silicate scales when Al³⁺ is undetectable in the feedwater.

At higher aluminum concentrations (0.1-0.2 ppm), certain antiscalants demonstrated effective inhibition of precipitation, with dosage requirements varying based on the specific antiscalant and solution conditions. These findings provide practical guidance for controlling aluminum silicate fouling in water treatment systems.